2-(benzylsulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)acetamide

• IUPAC Name: 2-benzylsulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)acetamide
• InChI: InChI=1S/C16H16N2O3S2/c1-11-12(2)22-16(14(11)8-17)18-15(19)10-23(20,21)9-13-6-4-3-5-7-13/h3-7H,9-10H2,1-2H3,(H,18,19)
• InChI Key: JUJRJHSWQLKQTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)CS(=O)(=O)CC2=CC=CC=C2)C
• Molecular Formula: C16H16N2O3S2
• Molecular Weight: 348.4 g/mol

Description

The compound “2-(benzylsulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)acetamide” does not have any specific description available in the sources I found.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the sources I found.

Scientific Research Applications

Antimicrobial Activity

Research has shown that derivatives of N-(phenylsulfonyl)acetamide, which share a structural similarity with 2-(benzylsulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)acetamide, exhibit significant antimicrobial activity. These compounds have been synthesized and evaluated against various strains, demonstrating promising results. For instance, compounds have shown high activity towards most strains tested, with theoretical calculations supporting their experimental antimicrobial properties (Fahim & Ismael, 2019).

Drug Discovery and Theoretical Investigations

Another study investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives in creating compounds with potential antimalarial activity against COVID-19. The research included in vitro antimalarial activity assessments and ADMET properties characterization, revealing compounds with excellent activity and selectivity indices. Theoretical calculations and molecular docking studies further elucidated the compounds' interactions with biological targets, suggesting their potential utility in drug discovery (Fahim & Ismael, 2021).

Synthesis of Heterocyclic Compounds

Several studies have focused on synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety, aiming to develop new antimicrobial agents. These efforts have led to the creation of various novel compounds with evaluated in vitro antibacterial and antifungal activities. The synthesis processes involve reactions with nitrogen nucleophiles, leading to a diverse range of biologically active sulfonamide derivatives. Such research highlights the chemical versatility and potential biological relevance of these compounds in creating new therapeutic agents (Darwish et al., 2014).

Mechanism of Action

The mechanism of action for this compound is not specified in the sources I found.